Cas no 2060052-75-5 (tert-butyl 2-(propan-2-yloxy)methylpyrrolidine-2-carboxylate)

• Product Name: tert-butyl 2-(propan-2-yloxy)methylpyrrolidine-2-carboxylate
• CAS No: 2060052-75-5
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• MDL: MFCD30486495
• CID: 5154099
• PubChem ID: 137702178
• Update Time: 2025-05-23

tert-butyl 2-(propan-2-yloxy)methylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Proline, 2-[(1-methylethoxy)methyl]-, 1,1-dimethylethyl ester
• tert-butyl 2-(propan-2-yloxy)methylpyrrolidine-2-carboxylate

• MDL： MFCD30486495
• Inchi： 1S/C13H25NO3/c1-10(2)16-9-13(7-6-8-14-13)11(15)17-12(3,4)5/h10,14H,6-9H2,1-5H3/t13-/m1/s1
• InChI Key： NAHGTYFHQIBUAJ-CYBMUJFWSA-N
• SMILES： C(OC(C)(C)C)(=O)[C@]1(COC(C)C)CCCN1

Additional information on tert-butyl 2-(propan-2-yloxy)methylpyrrolidine-2-carboxylate

tert-butyl 2-(propan-2-yloxy)methylpyrrolidine-2-carboxylate: A Comprehensive Overview

The compound tert-butyl 2-(propan-2-yloxy)methylpyrrolidine-2-carboxylate (CAS No. 2060052-75-5) is a highly specialized organic compound with a complex structure that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of esters, specifically derived from pyrrolidine carboxylic acids, and exhibits a combination of steric hindrance and functional group diversity that makes it valuable in various chemical and pharmaceutical contexts.

Recent studies have highlighted the importance of tert-butyl 2-(propan-2-yloxy)methylpyrrolidine-2-carboxylate in the development of advanced materials and drug delivery systems. Its structure, featuring a bulky tert-butyl group and a propan-2-yloxy substituent, contributes to its stability and reactivity under specific conditions. Researchers have explored its role as a building block in organic synthesis, particularly in the construction of bioactive molecules and complex ring systems.

The synthesis of tert-butyl 2-(propan-2-yloxy)methylpyrrolidine-2-carboxylate involves a multi-step process that typically begins with the preparation of the corresponding pyrrolidine carboxylic acid. Subsequent esterification reactions, often facilitated by catalytic agents or coupling reagents, yield the final product. The choice of reagents and reaction conditions plays a critical role in ensuring high purity and yield, as reported in recent publications on asymmetric synthesis techniques.

In terms of applications, tert-butyl 2-(propan-2-yloxy)methylpyrrolidine-2-carboxylate has shown promise in the pharmaceutical industry as a precursor for bioactive compounds. Its ability to undergo various transformations, such as ring-opening reactions and conjugate additions, makes it an attractive candidate for drug design. Additionally, its steric properties make it suitable for use in polymer chemistry, where it can serve as a monomer or crosslinking agent in the development of novel materials with tailored mechanical and thermal properties.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity of tert-butyl 2-(propan-2-yloxy)methylpyrrolidine-2-carboxylate. Quantum mechanical calculations have revealed insights into its bonding interactions and potential for participation in non-covalent interactions, which are crucial for understanding its behavior in biological systems. These findings have paved the way for further exploration of its role in enzyme inhibition studies and drug-target interactions.

Moreover, the environmental impact of tert-butyl 2-(propan-2-yloxy)methylpyrrolidine-2-carboxylate has been a topic of interest among researchers. Studies on its biodegradation pathways and toxicity profiles have provided valuable information for assessing its safety in industrial and medical applications. Efforts are ongoing to develop sustainable synthesis routes that minimize waste generation and energy consumption while maintaining high product quality.

In conclusion, tert-butyl 2-(propan-2-yloxy)methylpyrrolidine-2-carboxylate (CAS No. 2060051999999) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features, combined with recent research advancements, position it as a key player in the development of innovative solutions in chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is likely to remain at the forefront of scientific exploration for years to come.